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Compound of Interest

Compound Name: 2-Menthene

Cat. No.: B1252811 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 2-Menthene

Introduction
2-Menthene, a monoterpene hydrocarbon, is a significant organic compound belonging to the

class of menthane monoterpenoids. It is characterized by a cyclohexane ring substituted with a

methyl group and an isopropyl group. As an unsaturated hydrocarbon, its chemistry is

dominated by the reactivity of its carbon-carbon double bond. This guide provides a

comprehensive overview of the chemical and physical properties of 2-Menthene, along with

detailed experimental protocols and reaction pathways relevant to researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 2-Menthene are summarized below. These properties are

crucial for its handling, application in synthesis, and for analytical characterization. Data has

been aggregated from various chemical databases.
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Property Value Source

Molecular Formula C₁₀H₁₈ [1][2][3]

Molecular Weight 138.25 g/mol [1][2]

CAS Number
5256-65-5 (for p-Mentha-2-

ene)
[1]

Density 0.821 g/cm³ [4]

Boiling Point 173.3 °C at 760 mmHg [4]

Refractive Index 1.457 [4]

Flash Point 45.4 °C [4]

Vapor Pressure 1.7 mmHg at 25 °C [4]

Water Solubility 0.004 g/L (Predicted)

LogP (Octanol/Water Partition

Coefficient)
4.33 (Predicted)

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and identification of 2-Menthene.

The following table summarizes key gas chromatography retention indices, which are indicative

of its behavior in analytical separations.

Spectroscopic Parameter Value Conditions

Kovats Retention Index (non-

polar column)
981.9

Column: SE-30, Temperature:

80 °C

Kovats Retention Index (non-

polar column)
978.2

Column: Squalane,

Temperature: 80 °C

Kovats Retention Index (polar

column)
1078

Column: PEG-20M,

Temperature: 80 °C

Normal Alkane Retention Index 976
Column: OV-101, Temperature

Ramp: 50-230 °C at 3 K/min
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(Data sourced from the NIST WebBook)[2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Menthene are critical for

reproducible research.

Protocol 1: Synthesis of 2-Menthene via Dehydration of
Menthol
This experiment describes an E1 elimination reaction to synthesize a mixture of menthenes

from menthol using an acid catalyst.[5]

Objective: To synthesize menthene from menthol via acid-catalyzed dehydration and to

characterize the products.[5]

Materials:

Menthol

Concentrated Sulfuric Acid (H₂SO₄) or Phosphoric Acid (H₃PO₄)

Sodium Bicarbonate (NaHCO₃) solution, saturated

Anhydrous Sodium Sulfate (Na₂SO₄)

Distillation apparatus

Separatory funnel

Methodology:

Reaction Setup: In a round-bottomed flask, place menthol and a catalytic amount of

concentrated sulfuric acid or phosphoric acid.

Heating: Heat the mixture to the appropriate temperature to facilitate dehydration. The

reaction is an equilibrium, and removing the product as it forms will shift the equilibrium

towards the products, according to Le Chatelier's principle.[5]
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Distillation: The menthene products are more volatile than the menthol reactant. Set up a

fractional distillation apparatus to collect the alkene products as they are formed.

Workup:

Wash the collected distillate with a saturated sodium bicarbonate solution to neutralize any

remaining acid.

Perform a subsequent wash with water.

Dry the organic layer over anhydrous sodium sulfate.

Purification and Analysis:

Perform a final simple distillation to purify the menthene mixture.

Analyze the product mixture using gas chromatography (GC) to determine the relative

amounts of 2-menthene and 3-menthene formed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 2-Menthene, cis [webbook.nist.gov]

3. 2-Menthene, cis [webbook.nist.gov]

4. MENTHENE | 1124-27-2 [chemnet.com]

5. jan.ucc.nau.edu [jan.ucc.nau.edu]

To cite this document: BenchChem. [2-Menthene chemical and physical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252811#2-menthene-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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